Cas no 2097895-94-6 (3-(2-fluorophenyl)-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}propanamide)

• Product Name: 3-(2-fluorophenyl)-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}propanamide
• CAS No: 2097895-94-6
• MF: C₂₁H₂₆FN₃O
• MW: 355.449048519135
• CID: 5999512
• PubChem ID: 126854570
• Update Time: 2025-06-30

3-(2-fluorophenyl)-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• F6454-2292
• AKOS040697839
• 3-(2-fluorophenyl)-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}propanamide
• 2097895-94-6
• 3-(2-fluorophenyl)-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]propanamide

• Inchi： 1S/C21H26FN3O/c1-16-14-19(8-11-23-16)25-12-9-17(10-13-25)15-24-21(26)7-6-18-4-2-3-5-20(18)22/h2-5,8,11,14,17H,6-7,9-10,12-13,15H2,1H3,(H,24,26)
• InChI Key： VAXPWRPOBAPNMK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCC(NCC1CCN(C2C=CN=C(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 355.20599062g/mol
• Monoisotopic Mass: 355.20599062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(2-fluorophenyl)-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}propanamide

Comprehensive Overview of 3-(2-fluorophenyl)-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}propanamide (CAS No. 2097895-94-6)

The compound 3-(2-fluorophenyl)-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}propanamide, identified by its CAS number 2097895-94-6, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a fluorophenyl moiety with a piperidinylmethyl backbone, linked via a propanamide bridge. This unique arrangement makes it a subject of interest for researchers exploring novel drug candidates, particularly in the fields of central nervous system (CNS) disorders and receptor modulation.

Recent trends in drug discovery highlight a growing demand for fluorinated compounds, owing to their enhanced metabolic stability and bioavailability. The presence of a 2-fluorophenyl group in this molecule aligns with this trend, as fluorine atoms are known to improve binding affinity and pharmacokinetic properties. Additionally, the 2-methylpyridin-4-yl substituent introduces a heterocyclic element, which is frequently employed in kinase inhibitors and GPCR-targeted therapies. These features position CAS 2097895-94-6 as a promising scaffold for further optimization.

From a synthetic chemistry perspective, the preparation of 3-(2-fluorophenyl)-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}propanamide involves multi-step organic transformations, including amide coupling and piperidine alkylation. Researchers often employ high-throughput screening (HTS) to evaluate its interactions with biological targets, such as dopamine receptors or serotonin transporters. Such studies are crucial for identifying its potential therapeutic applications, which may include neurodegenerative diseases or mood disorders.

The compound's physicochemical properties, such as logP and polar surface area (PSA), are critical for assessing its drug-likeness. Computational models predict moderate lipophilicity, suggesting favorable blood-brain barrier (BBB) penetration—a key consideration for CNS-active agents. Moreover, its molecular weight and hydrogen bond acceptors/donors comply with Lipinski's Rule of Five, further supporting its suitability for oral administration.

In the context of current research hotspots, CAS 2097895-94-6 resonates with topics like precision medicine and AI-driven drug design. Machine learning algorithms are increasingly used to predict the bioactivity of such compounds, reducing the need for extensive in vitro testing. This aligns with the industry's shift toward cost-effective and sustainable research methodologies.

Safety and regulatory aspects of 3-(2-fluorophenyl)-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}propanamide are equally important. While it is not classified as a hazardous substance, standard laboratory precautions should be observed during handling. Its non-toxic profile, as inferred from preliminary studies, makes it a viable candidate for further preclinical development.

In summary, CAS 2097895-94-6 represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic relevance, underscores the importance of continued investigation. As the scientific community delves deeper into personalized therapeutics and targeted drug delivery, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.